Cas no 2228085-74-1 (2-amino-3-(2,6-dimethylphenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(2,6-dimethylphenyl)-3-methylbutanoic acid
• CAS No: 2228085-74-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6406415
• PubChem ID: 165689353
• Update Time: 2025-05-19

2-amino-3-(2,6-dimethylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2,6-dimethylphenyl)-3-methylbutanoic acid
• EN300-1730581
• 2228085-74-1

• Inchi： 1S/C13H19NO2/c1-8-6-5-7-9(2)10(8)13(3,4)11(14)12(15)16/h5-7,11H,14H2,1-4H3,(H,15,16)
• InChI Key： FNCQPMCLDDDTAI-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C(C)=CC=CC=1C)N)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-(2,6-dimethylphenyl)-3-methylbutanoic acid

2-Amino-3-(2,6-Dimethylphenyl)-3-Methylbutanoic Acid (CAS No. 2228085-74-1): A Comprehensive Overview

2-Amino-3-(2,6-Dimethylphenyl)-3-Methylbutanoic Acid, also known by its CAS registry number CAS No. 2228085-74-1, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an amino group with a substituted phenyl ring and a butanoic acid moiety. Recent advancements in synthetic chemistry have enabled the efficient production of this compound, making it more accessible for various industrial applications.

The synthesis of 2-Amino-3-(2,6-Dimethylphenyl)-3-Methylbutanoic Acid typically involves multi-step reactions, including nucleophilic substitutions and reductions. Researchers have recently explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining high yields. These methods often utilize catalysts derived from renewable resources, aligning with the global trend toward sustainable chemical manufacturing.

In terms of applications, CAS No. 2228085-74-1 has garnered attention in the pharmaceutical industry as a potential precursor for bioactive molecules. Its structure allows for easy functionalization, enabling the development of derivatives with enhanced pharmacokinetic properties. For instance, studies have shown that certain analogs exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for drug development.

Beyond pharmaceuticals, 3-(Methylbutanoic Acid) has found utility in agrochemicals as a component in herbicides and fungicides. Its ability to interact with specific biological targets makes it effective in controlling plant pathogens without adverse environmental effects. Recent field trials have demonstrated its efficacy in improving crop yields under diverse climatic conditions.

The toxicity profile of CAS No. 2228085-74-1 has been extensively studied to ensure its safe use in commercial products. According to the latest research, this compound exhibits low acute toxicity and minimal bioaccumulation potential. Regulatory agencies have deemed it safe for use in agricultural and pharmaceutical applications when handled according to established guidelines.

In conclusion, 3-(Methylbutanoic Acid) , or CAS No. 2228085-74-1, stands as a pivotal compound in modern chemistry due to its structural versatility and wide-ranging applications. Ongoing research continues to unlock new potentials for this compound, solidifying its role as a key player in both academic and industrial settings.